![molecular formula C9H6BrNOS B1282757 4-Bromo-1-benzothiophene-2-carboxamide CAS No. 93103-86-7](/img/structure/B1282757.png)
4-Bromo-1-benzothiophene-2-carboxamide
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Description
4-Bromo-1-benzothiophene-2-carboxamide (4-BBTC) is a small molecule that has recently been studied for its potential as a therapeutic agent. 4-BBTC has been found to have a wide range of applications in scientific research, including being used as a substrate for enzyme activity, as an inhibitor of certain protein kinases, and as a substrate for drug delivery systems. In addition, 4-BBTC has been studied for its potential to modulate the activity of certain biochemical and physiological processes.
Scientific Research Applications
1. Antimalarial Applications
4-Bromo-1-benzothiophene-2-carboxamide derivatives have shown promise in antimalarial research. They have been identified as potent inhibitors of the Plasmodium asexual blood stages both in vitro and in vivo, specifically impairing the development of the trophozoite stage. This inhibition enhances the longevity of infected mice and prevents severe symptoms such as ataxia and convulsions. These derivatives thus hold potential for the development of new antimalarials (Banerjee et al., 2011), (Banerjee et al., 2011).
2. Synthesis of Pharmaceuticals
This compound is involved in the synthesis of various pharmaceuticals. For instance, it acts as an intermediate in the synthesis of the selective estrogen receptor modulator Raloxifene and its analogs. Different methods for preparing 2-amino-1-benzothiophenes, which include using this compound, have been explored for their pharmacological relevance (Petrov, Popova, & Androsov, 2015).
3. Antibacterial and Antifungal Properties
Thiophene-3-carboxamide derivatives, including those related to this compound, have shown antibacterial and antifungal activities. These compounds have unique structural features that contribute to their biological activities, making them candidates for further pharmaceutical development (Vasu et al., 2005), (Vasu et al., 2003).
4. Analgesic and Anti-inflammatory Agents
Some bromo-benzothiophene carboxamide derivatives have been evaluated for their analgesic and anti-inflammatory properties. These derivatives have shown to attenuate nociception and inflammation effectively, possibly more so than traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This property is attributed to their selective inhibition of cyclooxygenase-2 (COX-2) and disruption of prostaglandin-E2-dependent positive feedback (Pathak et al., 2014).
Properties
IUPAC Name |
4-bromo-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNOS/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H2,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYDAQLCCPZXSNL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(S2)C(=O)N)C(=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60541560 |
Source
|
Record name | 4-Bromo-1-benzothiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60541560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93103-86-7 |
Source
|
Record name | 4-Bromo-1-benzothiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60541560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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